Cas no 2222178-12-1 (1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2222178-12-1
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5772372
• PubChem ID: 165882257
• Update Time: 2025-06-08

1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2222178-12-1
• EN300-1822313
• 1-[1-(2-fluoropyridin-3-yl)cyclopropyl]ethan-1-one
• 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one

• Inchi： 1S/C10H10FNO/c1-7(13)10(4-5-10)8-3-2-6-12-9(8)11/h2-3,6H,4-5H2,1H3
• InChI Key： PJMCHKCXRAZOOG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2222178-12-1 and Product Name: 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one

The compound identified by the CAS number 2222178-12-1 and the product name 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoropyridine moiety and a cyclopropyl group makes it an intriguing candidate for further exploration, particularly in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules that incorporate fluorine-containing heterocycles, such as pyridines, due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoropyridine component in this compound is strategically positioned to interact with specific amino acid residues in protein targets, which could facilitate the development of more effective and selective drugs. This aspect has been extensively studied in the context of kinase inhibitors, where fluorine substitution often leads to increased potency and reduced off-target effects.

The cyclopropylethanone moiety further contributes to the structural complexity of this compound, offering a versatile scaffold for chemical modifications. Cyclopropyl groups are known to enhance lipophilicity, which can be advantageous for drug delivery and membrane permeability. Moreover, the ketone functionality provides a site for further derivatization, allowing chemists to explore a wide range of analogs with tailored pharmacological properties. This flexibility makes 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one a valuable building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to modulate electronic properties and hydrogen bonding interactions has been leveraged to design highly potent inhibitors of cancer-related enzymes. For instance, fluoropyridine-based inhibitors have shown promise in targeting tyrosine kinases, which are critical regulators of cell growth and proliferation. The compound under discussion shares structural similarities with several known kinase inhibitors, suggesting that it may exhibit similar biological activity. Preliminary computational studies have indicated that the fluoropyridine ring can form stable hydrogen bonds with key residues in the active site of target enzymes, potentially leading to high-affinity binding.

Beyond oncology, this compound has potential applications in other therapeutic areas as well. For example, fluorinated heterocycles have been extensively used in the development of antiviral and antibacterial agents due to their ability to interfere with viral replication and bacterial metabolism. The unique combination of a fluoropyridine and a cyclopropyl group in this molecule may confer properties that are beneficial for designing new classes of antimicrobial drugs. Additionally, the presence of a ketone group opens up possibilities for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability and improved pharmacokinetic profiles.

The synthesis of 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one represents a significant achievement in synthetic organic chemistry. The strategic placement of the fluoropyridine moiety at the 3-position relative to the cyclopropylethanone core allows for optimal interaction with biological targets while maintaining structural integrity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex framework efficiently. These methodologies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in modern drug discovery.

As research continues to evolve, the demand for structurally diverse and biologically active compounds like 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one is expected to grow. The integration of computational chemistry and high-throughput screening techniques has accelerated the identification of promising candidates for further development. By leveraging these technologies, researchers can rapidly assess the pharmacological potential of new molecules and optimize their properties for clinical use. The compound's unique structural features make it an attractive candidate for inclusion in large-scale screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, 1-1-(2-fluoropyridin-3-yl)cyclopropylethan-1-one, identified by CAS number 2222178-12-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural composition, featuring both a fluoropyridine moiety and a cyclopropylethanone core, positions it as a versatile scaffold for drug development. Recent studies have highlighted its potential applications in oncology, antiviral therapy, and antibacterial research. With ongoing advancements in synthetic methodologies and computational techniques, this compound is poised to play a crucial role in the discovery and development of next-generation therapeutic agents.